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In the landscape of advanced cardiac therapies, the Total Artificial Heart (TAH) stands as a

critical intervention for patients with end-stage biventricular heart failure. This guide provides a

comparative analysis of the mechanisms of action of leading TAH devices, offering

researchers, scientists, and drug development professionals a comprehensive overview of their

performance, supported by available data and procedural insights.

Principles of TAH Operation
A Total Artificial Heart is a mechanical circulatory support device that completely replaces the

native ventricles, thereby restoring blood circulation throughout the body. The primary

mechanism involves two artificial ventricles that are surgically implanted. These ventricles are

connected to the patient's atria and major blood vessels. An external or implantable driver

system powers the artificial ventricles, regulating the pumping rate and volume to meet the

body's metabolic demands.

The fundamental goal of a TAH is to provide a bridge to heart transplantation for eligible

candidates or to serve as a permanent solution (destination therapy) for those who are not

transplant candidates. The devices are designed to mimic the physiological function of the

native heart, ensuring adequate organ perfusion and alleviating the symptoms of severe heart

failure.
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While the fundamental principle remains the same, different TAH models employ distinct

technologies and design philosophies. Here, we compare two prominent TAH systems: the

SynCardia temporary Total Artificial Heart (TAH-t) and the Carmat Aeson®.

Feature SynCardia TAH-t Carmat Aeson®

Pumping Mechanism
Pneumatically driven pulsatile

flow

Electrically driven pulsatile flow

with hydraulic actuation

Valves Four mechanical valves Four biological valves

Biocompatibility

Utilizes materials with a long

history of use in cardiac

devices

Features blood-contacting

surfaces made of

biocompatible materials to

reduce the risk of thrombosis

Self-Regulation
Requires external manual

adjustment of settings

Incorporates autoregulation

through embedded sensors

that adjust cardiac output

based on the patient's

physiological needs

Indication Bridge to transplantation

Bridge to transplantation in

Europe; undergoing clinical

trials in the US

Experimental Protocols: Implantation and
Management
The successful implementation of TAH therapy hinges on meticulous surgical and

postoperative protocols.

Surgical Implantation Protocol
Patient Selection: Candidates undergo a rigorous evaluation to assess their suitability for

TAH implantation. This includes comprehensive cardiovascular assessment, evaluation of

end-organ function, and psychosocial evaluation.
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Surgical Procedure: The implantation is a complex open-heart surgery. The native ventricles

are excised, and the TAH is sewn to the patient's atria, aorta, and pulmonary artery.

Percutaneous drivelines are tunneled through the skin to connect the device to the external

driver.

Postoperative Care: Patients are managed in a cardiac intensive care unit. Key aspects of

postoperative care include hemodynamic monitoring, management of anticoagulation to

prevent blood clots, and monitoring for signs of infection.

Device Management Protocol
Driver Management: The external driver that powers and controls the TAH is a critical

component. Patients and their caregivers are extensively trained on managing the driver,

including battery changes and responding to alarms.

Anticoagulation Monitoring: Patients on TAH support require lifelong anticoagulation therapy.

Regular blood tests are performed to monitor the effectiveness of this therapy and adjust

dosages as needed.

Rehabilitation: A structured cardiac rehabilitation program is initiated to help patients regain

strength and functional capacity.

Visualizing TAH Mechanisms and Workflows
To further elucidate the operational principles and patient journey, the following diagrams

provide a visual representation.
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TAH Mechanism of Action
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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